Cas no 119650-44-1 ((3-Methoxy-5-methylphenyl)methanol)

• Product Name: (3-Methoxy-5-methylphenyl)methanol
• CAS No: 119650-44-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD12405313
• CID: 1036445
• Update Time: 2025-07-22

(3-Methoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-5-methylphenyl)methanol
• 3-methoxy-5-methylBenzenemethanol

• MDL： MFCD12405313
• Inchi： 1S/C9H12O2/c1-7-3-8(6-10)5-9(4-7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： MNQFUZGSTPOPQG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on (3-Methoxy-5-methylphenyl)methanol

Introduction to (3-Methoxy-5-methylphenyl)methanol (CAS No. 119650-44-1)

(3-Methoxy-5-methylphenyl)methanol, with the CAS number 119650-44-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a phenolic alcohol structure, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (3-Methoxy-5-methylphenyl)methanol consists of a benzene ring substituted with a methoxy group at the 3-position and a methyl group at the 5-position, along with a hydroxymethyl (-CH₂OH) group at the 1-position. This unique arrangement makes it a versatile intermediate in the synthesis of various bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic alcohols like (3-Methoxy-5-methylphenyl)methanol. Researchers have been investigating its potential role in developing novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic treatments. The presence of both methoxy and hydroxymethyl groups suggests that this compound may exhibit multiple interactions with biological targets, making it a promising candidate for further study.

One of the most intriguing aspects of (3-Methoxy-5-methylphenyl)methanol is its ability to serve as a precursor in the synthesis of more complex molecules. For instance, it can be used to prepare derivatives that mimic natural products or to develop new scaffolds for drug design. The ease with which this compound can be functionalized makes it an invaluable tool in synthetic organic chemistry.

Recent studies have also highlighted the importance of aromatic alcohols in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are crucial for effective drug delivery. The structural features of (3-Methoxy-5-methylphenyl)methanol, such as its aromatic ring system and hydroxymethyl group, contribute to these desirable characteristics.

The synthesis of (3-Methoxy-5-methylphenyl)methanol typically involves multi-step organic reactions, starting from readily available aromatic precursors. Common synthetic routes include methylation and methoxylation reactions, followed by reduction steps to introduce the hydroxymethyl group. These synthetic strategies have been optimized over time to improve yield and purity, making large-scale production feasible.

In addition to its pharmaceutical applications, (3-Methoxy-5-methylphenyl)methanol has shown promise in other areas of research. For example, it can be used as a ligand in coordination chemistry or as a building block for materials science applications. The versatility of this compound underscores its importance in both academic and industrial research settings.

The chemical properties of (3-Methoxy-5-methylphenyl)methanol make it an interesting subject for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to elucidate its structure and confirm its identity. These analytical methods provide valuable insights into the compound's behavior and reactivity.

The role of computational chemistry in studying compounds like (3-Methoxy-5-methylphenyl)methanol cannot be overstated. Molecular modeling techniques allow researchers to predict the interactions between this compound and biological targets, helping to guide the design of novel drugs. Additionally, computational methods can be used to optimize synthetic routes and predict physicochemical properties.

In conclusion, (3-Methoxy-5-methylphenyl)methanol (CAS No. 119650-44-1) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features make it a valuable intermediate for developing new therapeutic agents, while its chemical properties offer opportunities for further exploration in various scientific disciplines.